Cas no 1806148-15-1 (2-(Bromomethyl)-3-methoxy-6-nitro-5-(trifluoromethoxy)pyridine)

• Product Name: 2-(Bromomethyl)-3-methoxy-6-nitro-5-(trifluoromethoxy)pyridine
• CAS No: 1806148-15-1
• MF: C₈H₆BrF₃N₂O₄
• MW: 331.043451786041
• CID: 4838632
• Update Time: 2025-05-20

2-(Bromomethyl)-3-methoxy-6-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-methoxy-6-nitro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6BrF3N2O4/c1-17-5-2-6(18-8(10,11)12)7(14(15)16)13-4(5)3-9/h2H,3H2,1H3
• InChI Key： UHVVBAPRURTITB-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(=C([N+](=O)[O-])N=1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 299
• XLogP3: 2.8
• Topological Polar Surface Area: 77.2

Additional information on 2-(Bromomethyl)-3-methoxy-6-nitro-5-(trifluoromethoxy)pyridine

2-(Bromomethyl)-3-methoxy-6-nitro-5-(trifluoromethoxy)pyridine: An Overview of a Versatile Compound (CAS No. 1806148-15-1)

2-(Bromomethyl)-3-methoxy-6-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1806148-15-1) is a highly versatile and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique combination of bromomethyl, methoxy, nitro, and trifluoromethoxy substituents, offers a wide range of applications in the development of novel therapeutic agents and as a key intermediate in synthetic chemistry.

The bromomethyl group in 2-(Bromomethyl)-3-methoxy-6-nitro-5-(trifluoromethoxy)pyridine provides a reactive site for various chemical transformations, making it an ideal starting material for the synthesis of more complex molecules. The presence of this functional group allows for the introduction of diverse substituents through substitution reactions, thereby expanding the chemical space and potential biological activities of the resulting compounds.

The methoxy group, located at the 3-position of the pyridine ring, contributes to the overall electronic properties of the molecule. This electron-donating substituent can influence the reactivity and stability of the compound, as well as its interactions with biological targets. Recent studies have shown that methoxy-substituted pyridines can exhibit enhanced binding affinities to specific receptors, making them valuable candidates for drug discovery.

The nitro group at the 6-position imparts significant electronic and steric effects to the molecule. Nitro-substituted pyridines are known for their strong electron-withdrawing properties, which can modulate the reactivity and selectivity of chemical reactions involving this compound. In addition, the nitro group can be reduced to an amino group under appropriate conditions, providing a pathway for further functionalization and diversification.

The trifluoromethoxy group at the 5-position is another key feature of 2-(Bromomethyl)-3-methoxy-6-nitro-5-(trifluoromethoxy)pyridine. This fluorinated substituent not only enhances the lipophilicity and metabolic stability of the molecule but also confers unique pharmacological properties. Trifluoromethoxy-substituted compounds have been shown to exhibit improved bioavailability and reduced toxicity compared to their non-fluorinated counterparts, making them attractive candidates for drug development.

In recent years, 2-(Bromomethyl)-3-methoxy-6-nitro-5-(trifluoromethoxy)pyridine has been extensively studied for its potential applications in medicinal chemistry. One notable area of research is its use as a building block for the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used in the treatment of depression and anxiety disorders. The bromomethyl group in this compound can be readily converted to various functional groups that enhance the binding affinity to serotonin transporters, thereby improving the therapeutic efficacy of SSRI derivatives.

Another promising application of 2-(Bromomethyl)-3-methoxy-6-nitro-5-(trifluoromethoxy)pyridine is in the development of anticancer agents. The unique combination of functional groups in this compound allows for the design of molecules with potent antiproliferative activity against various cancer cell lines. For example, recent studies have demonstrated that derivatives of this compound exhibit selective cytotoxicity towards breast cancer cells while showing minimal toxicity to normal cells. This selectivity is attributed to the specific interactions between the trifluoromethoxy and nitro groups with key cellular targets involved in cancer progression.

Beyond its direct applications in drug discovery, 2-(Bromomethyl)-3-methoxy-6-nitro-5-(trifluoromethoxy)pyridine serves as a valuable intermediate in synthetic chemistry. Its versatile reactivity profile enables chemists to access a wide range of structurally diverse compounds through efficient synthetic routes. For instance, the bromomethyl group can be used for palladium-catalyzed cross-coupling reactions to introduce aryl or alkyl substituents, while the nitro group can be reduced to an amino group followed by further functionalization via amide bond formation or other coupling reactions.

In conclusion, 2-(Bromomethyl)-3-methoxy-6-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1806148-15-1) is a multifaceted compound with significant potential in both medicinal chemistry and synthetic organic chemistry. Its unique structural features and reactivity profile make it an attractive starting material for the development of novel therapeutic agents and as a key intermediate in complex molecule synthesis. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern pharmaceutical research.